3-Chloro-4-fluoro-N2-phenylbenzene-1,2-diamine

• Molecular Formula: C12H10ClFN2
• Molecular Weight: 236.67 g/mol
• IUPAC Name: 3-chloro-4-fluoro-2-N-phenylbenzene-1,2-diamine
• InChI: InChI=1S/C12H10ClFN2/c13-11-9(14)6-7-10(15)12(11)16-8-4-2-1-3-5-8/h1-7,16H,15H2
• InChI Key: DQBZOOBELOJHAO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC2=C(C=CC(=C2Cl)F)N

Description

3-Chloro-4-fluoro-N2-phenylbenzene-1,2-diamine is a useful research compound. Its molecular formula is C12H10ClFN2 and its molecular weight is 236.67 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a mixture of (2-chloro-3-fluoro-6-nitrophenyl)phenylamine (1.28 g, 4.8 mmol) in MeOH (45 mL) and water (15 mL) were added NH4Cl (1.48 g, 28.8 mmol) and iron powder (1.07 g, 19.2 mmol) and the reaction mixture heated at 90° C. for 2 h. After cooling to RT, the crude mixture was filtered through a pad of Celite® and the filtrate concentrated in vacuo. The resulting residue was partitioned between EtOAc and water. The aqueous phase was extracted with EtOAc (×3) and the combined organic fractions washed with brine, dried (MgSO4) and concentrated in vacuo. The resulting residue was purified by column chromatography (Si—PCC, gradient 0-100% DCM in cyclohexane) to afford the title compound (918 mg, 81%). LCMS (Method C): RT 3.46 min [M+H]+ 237.1/239.1.